Cas no 119018-29-0 (4-2-(3-Ethyl-4-methyl-2-oxo-3-pyrrolin-1-yl)carboxamidoethylbenzenesulfonamide)
4-2-(3-Ethyl-4-methyl-2-oxo-3-pyrrolin-1-yl)carboxamidoethylbenzenesulfonamide is a specialized sulfonamide derivative featuring a pyrrolinone moiety, which enhances its potential as an intermediate in pharmaceutical synthesis. The compound's structure combines a benzenesulfonamide core with a substituted pyrrolinone group, offering unique reactivity for targeted modifications. Its key advantages include high purity and stability, making it suitable for research applications in drug development, particularly in designing enzyme inhibitors or receptor modulators. The presence of both sulfonamide and carboxamido functional groups allows for versatile derivatization, facilitating the exploration of structure-activity relationships in medicinal chemistry. This compound is primarily utilized in controlled laboratory settings for advanced synthetic studies.
119018-29-0 structure
Product Name:4-2-(3-Ethyl-4-methyl-2-oxo-3-pyrrolin-1-yl)carboxamidoethylbenzenesulfonamide
CAS No:119018-29-0
MF:C16H21N3O4S
MW:351.420642614365
MDL:MFCD02955393
CID:63399
PubChem ID:11772520
Update Time:2025-10-29
4-2-(3-Ethyl-4-methyl-2-oxo-3-pyrrolin-1-yl)carboxamidoethylbenzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- Glimepiride sulfonamide
- Glimepiride Related Compound B
- 4-[2-[(3-Ethyl-4-methyl-2-oxo-3-pyrrolin-1-yl)carboxamido]ethyl]benzenesulfonamide
- Glimepiride Sulphonamide
- SulfonamideofGlimepiride
- 4-{2-[(3-Ethyl-4-methyl-2-oxo-3-pyrrolin-1-yl)carboxamido]ethyl}benzenesulfonamide
- N-[2-[4-(Aminosulfonyl)phenyl]ethyl]-3-ethyl-2,5-dihydro-4-methyl-2-oxo-1H-pyrrole-1-carboxamide
- Glimepiride impurity2
- GliMepiride IMpurity B
- GliMepiride EP IMpurity B
- Des[(trans-4-methylcyclohexyl)amino]carbonyl Glimepiride
- 4-(2-(3-ethyl-4-methyl-2-oxo-pyrroline-1-carboxamido)-ethyl))
- Glimepiride Related Compound B (20 mg) (glimepiride sulfonamide)
- 4-(2-(3-ETHYLMETHYL-2-CARBONYLPYRROLIDINYLAMINO)ETHYL)BENZENESULFONAMIDE
- 612913U5L6
- 3-ethyl-4-methyl-2-oxo-N-[2-(4-sulfamoylphenyl)ethyl]-2,5-dihydro-1H-pyrrole-1-carboxamide
- 4-ethyl-3-methyl-5-oxo-N-[2-(4-sulfamoylphenyl)ethyl]-2H-pyrrole-1-carboxamide
- 3-Ethyl-4-methyl-2-oxo-2,5-dihydro-pyrrole-1-carboxylic acid [2-(4-sulfamoyl-phenyl)-ethyl]-amide
- 3-ethyl-4-methyl-2-oxo-N-(4-sulfamoylphenethyl)-2,5-dihydro-1
- 3-ETHYL-4-METHYL-2-OXO-N-(2-(P-AMINOSULFONYLPHENYL)ETHYL)-2,5-DIHYDRO-1H-PYRROLE-1-CARBOXAMIDE
- UNII-612913U5L6
- 1H-Pyrrole-1-carboxamide, N-[2-[4-(aminosulfonyl)phenyl]ethyl]-3-ethyl-2,5-dihydro-4-methyl-2-oxo-
- USP Glimepiride Related Compound B
- 4-(2-((3-ethyl-4-methyl-2-oxo-pyrrolin-1-yl)carboxamido)ethyl)benzenesulfonamide)
- Q27263274
- SY104788
- AC-1493
- GLIMEPIRIDE IMPURITY B [EP IMPURITY]
- Oprea1_386350
- 4-(2-((3-ethyl-4-methyl-2-oxo-3-pyrrolin-1-yl)carboxamido)ethyl)benzenesulfonamide
- SCHEMBL14371709
- BCP10472
- MFCD02955393
- C71616
- 3-Ethyl-4-methyl-2-oxo-N-[2-(4-sulphamoylphenyl)ethyl]-2,3-dihydro-1H-pyrrole-1-carboxamide (Glimepiride Sulphonamide)
- HY-W041324
- J-004054
- CS-W022064
- 1H-PYRROLE-1-CARBOXAMIDE, N-(2-(4-(AMINOSULFONYL)PHENYL)ETHYL)-3-ETHYL-2,5-DIHYDRO-4-METHYL-2-OXO
- 119018-29-0
- EC 411-850-0
- AMY33442
- NS00023832
- DTXSID20152297
- GS-3185
- FT-0642911
- AKOS005657772
- 3-ethyl-4-methyl-2-oxo-N-(4-sulfamoylphenethyl)-2,5-dihydro-1H-pyrrole-1-carboxamide
- A804150
- 4-[2-(3-Ethyl-4-methyl-2-oxo-3-pyrrolidine-1- carboxamido)ethyl]benzenesulfonamide
- STK993693
- N-{2-[4-(aminosulfonyl)phenyl]ethyl}-3-ethyl-4-methyl-2-oxo-2,5-dihydro-1H-pyrrole-1-carboxamide
- AJEMFZRCUKJSES-UHFFFAOYSA-N
- AO-295/15307001
- 4-2-(3-Ethyl-4-methyl-2-oxo-3-pyrrolin-1-yl)carboxamidoethylbenzenesulfonamide
-
- MDL： MFCD02955393
- Inchi： 1S/C16H21N3O4S/c1-3-14-11(2)10-19(15(14)20)16(21)18-9-8-12-4-6-13(7-5-12)24(17,22)23/h4-7H,3,8-10H2,1-2H3,(H,18,21)(H2,17,22,23)
- InChI Key： AJEMFZRCUKJSES-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)CCNC(N1C(C(CC)=C(C)C1)=O)=O)(N)(=O)=O
Computed Properties
- Exact Mass: 351.12500
- Monoisotopic Mass: 351.12527733g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 628
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 118
- XLogP3: 1.2
Experimental Properties
- Color/Form: Powder
- Density: 1.304
- Melting Point: 170-181°C
- Boiling Point: No data available
- Flash Point: No data available
- Refractive Index: 1.588
- PSA: 117.95000
- LogP: 3.26470
4-2-(3-Ethyl-4-methyl-2-oxo-3-pyrrolin-1-yl)carboxamidoethylbenzenesulfonamide Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- Hazard Category Code： 52/53
- Safety Instruction： S61
- Risk Phrases：R52/53
- Storage Condition：Sealed in dry,Room Temperature
4-2-(3-Ethyl-4-methyl-2-oxo-3-pyrrolin-1-yl)carboxamidoethylbenzenesulfonamide Customs Data
- HS CODE：2935009090
- Customs Data：
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
4-2-(3-Ethyl-4-methyl-2-oxo-3-pyrrolin-1-yl)carboxamidoethylbenzenesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 213595-5g |
4-[2-[(3-Ethyl-4-methyl-2-oxo-3-pyrrolin-1-yl)carboxamido]ethyl]benzenesulfonamide |
119018-29-0 | 95% | 5g |
￡139.00 | 2022-03-01 | |
| Fluorochem | 213595-10g |
4-[2-[(3-Ethyl-4-methyl-2-oxo-3-pyrrolin-1-yl)carboxamido]ethyl]benzenesulfonamide |
119018-29-0 | 95% | 10g |
￡236.00 | 2022-03-01 | |
| Alichem | A019088631-5g |
4-[2-[(3-Ethyl-4-methyl-2-oxo-3-pyrrolin-1-yl)carboxamido]ethyl]benzenesulfonamide |
119018-29-0 | 98% | 5g |
$199.28 | 2023-09-04 | |
| Alichem | A019088631-10g |
4-[2-[(3-Ethyl-4-methyl-2-oxo-3-pyrrolin-1-yl)carboxamido]ethyl]benzenesulfonamide |
119018-29-0 | 98% | 10g |
$308.70 | 2023-09-04 | |
| Chemenu | CM198555-5g |
n-(2-(4-(aminosulfonyl)phenyl)ethyl)-3-ethyl-2,5-dihydro-4-methyl-2-oxo-1h-pyrrole-1-carboxamide |
119018-29-0 | 95+% | 5g |
$192 | 2021-08-05 | |
| Chemenu | CM198555-10g |
n-(2-(4-(aminosulfonyl)phenyl)ethyl)-3-ethyl-2,5-dihydro-4-methyl-2-oxo-1h-pyrrole-1-carboxamide |
119018-29-0 | 95+% | 10g |
$295 | 2021-08-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E846192-1g |
4-[2-[(3-Ethyl-4-methyl-2-oxo-3-pyrrolin-1-yl)carboxamido]ethyl]benzenesulfonamide |
119018-29-0 | 98% | 1g |
￥33.30 | 2022-01-10 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 1292325-20MG |
Glimepiride Related Compound B |
119018-29-0 | 20mg |
¥10443.6 | 2025-01-11 | ||
| TRC | E925045-25mg |
4-[2-[(3-Ethyl-4-methyl-2-oxo-3-pyrrolin-1-yl)carboxamido]ethyl]benzenesulfonamide |
119018-29-0 | 25mg |
$ 167.00 | 2023-09-07 | ||
| TRC | E925045-50mg |
4-[2-[(3-Ethyl-4-methyl-2-oxo-3-pyrrolin-1-yl)carboxamido]ethyl]benzenesulfonamide |
119018-29-0 | 50mg |
$306.00 | 2023-05-18 |
4-2-(3-Ethyl-4-methyl-2-oxo-3-pyrrolin-1-yl)carboxamidoethylbenzenesulfonamide Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:119018-29-0)4-[2-[(3-Ethyl-4-methyl-2-oxo-3-pyrrolin-1-yl)carboxamido]ethyl]benzenesulfonamide
Order Number:sfd6871
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:119018-29-0)4-[2-[(3-乙基-4-甲基-2-氧代-3-吡咯琳)甲酰胺基]乙基]苯磺酰胺
Order Number:LE26858541
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:59
Price ($):discuss personally
Email:18501500038@163.com
4-2-(3-Ethyl-4-methyl-2-oxo-3-pyrrolin-1-yl)carboxamidoethylbenzenesulfonamide Related Literature
-
Chenxiao Shan,Jia Li,Bo Sun,Runze Zhou,Min Xu,Qiulong Zhao,Ping Ren,Hongmei Wen,Xi Huang RSC Adv. 2022 12 4455
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:119018-29-0)4-[2-[(3-Ethyl-4-methyl-2-oxo-3-pyrrolin-1-yl)carboxamido]ethyl]benzenesulfonamide
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:119018-29-0)4-[2-[(3-乙基-4-甲基-2-氧代-3-吡咯琳)甲酰胺基]乙基]苯磺酰胺
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry